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Abstract

The emergence of N-nitroso-atomoxetine as a potential impurity in atomoxetine drug
products necessitates robust analytical methodologies for its detection and quantification at
trace levels. This guide provides a comprehensive comparison of analytical techniques for N-
nitroso-atomoxetine analysis, supported by experimental data and protocols. It further
addresses the critical aspect of proficiency testing, offering a framework for laboratories to
ensure the accuracy and reliability of their results in the absence of established proficiency
testing programs for this specific nitrosamine. By synthesizing technical accuracy with field-
proven insights, this guide serves as an essential resource for researchers, scientists, and drug
development professionals navigating the challenges of nitrosamine impurity analysis.

Introduction: The Challenge of N-Nitroso-
Atomoxetine

Atomoxetine, a selective norepinephrine reuptake inhibitor, is a widely prescribed medication
for the treatment of Attention-Deficit/Hyperactivity Disorder (ADHD). The formation of N-
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nitroso-atomoxetine, a nitrosamine drug substance-related impurity (NDSRI), is a potential
concern during the synthesis or storage of the active pharmaceutical ingredient (API).[1]
Nitrosamine impurities are classified as probable human carcinogens, prompting stringent
regulatory scrutiny and the need for highly sensitive analytical methods to ensure patient
safety.[2]

The U.S. Food and Drug Administration (FDA) and other global regulatory bodies have issued
guidance on the control of nitrosamine impurities in human drugs, emphasizing the importance
of risk assessment and the implementation of appropriate control strategies.[3] This
underscores the need for accurate and reliable analytical testing. Proficiency testing (PT), a
form of interlaboratory comparison, is a cornerstone of a robust quality assurance program,
enabling laboratories to benchmark their performance against peers and ensure the validity of
their analytical data. While specific PT programs for N-nitroso-atomoxetine are not yet widely
established, this guide provides a pathway for laboratories to establish their own internal PT
schemes or participate in broader nitrosamine analysis programs.

Comparative Analysis of Analytical Methodologies

The selection of an appropriate analytical technique for N-nitroso-atomoxetine analysis is
critical for achieving the required sensitivity and selectivity. The two primary methods employed
are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas
Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Method Performance Comparison

The following table summarizes the key performance characteristics of LC-MS/MS and GC-
MS/MS for the analysis of N-nitroso-atomoxetine.
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Parameter LC-MS/MS GC-MS/MS
) ) Can be used for the analysis of
Well-suited for the analysis of o ]
) ) more volatile nitrosamines that
S N-nitroso-atomoxetine due to , o
Applicability ) ) may be present as impurities in
its non-volatile and thermally _
) the atomoxetine drug
labile nature.
substance.
0.01 ppm (for NDMA and
Limit of Detection (LOD) 0.006 ppm[4] NDEA in Atomoxetine HCI)[5]
[6]
0.03 ppm (for NDMA and
Limit of Quantitation (LOQ) 0.02 ppml[4] NDEA in Atomoxetine HCI)[5]
[6]
) ) Not specified for N-nitroso-
Linearity (r?) >0.99[4]

atomoxetine

Accuracy (% Recovery)

70% to 130%[4]

99% for NDMA and 105% for
NDEA[5][6]

Precision (%0RSD)

< 20%[4]

4.2% for NDMA and 5.7% for
NDEA[5][6]

Causality behind Experimental Choices:

o LC-MS/MS is generally the preferred method for NDSRIs like N-nitroso-atomoxetine. Its

ability to analyze non-volatile and thermally sensitive compounds without derivatization

makes it a more direct and often simpler approach. The use of Electrospray lonization (ESI)

in positive mode is effective for protonating the N-nitroso-atomoxetine molecule, allowing

for sensitive detection.[4]

o GC-MS/MS, particularly with a headspace autosampler, is highly effective for volatile

nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA), which

could be present as process-related impurities.[5][6] However, for the direct analysis of the

larger, less volatile N-nitroso-atomoxetine molecule, GC-MS would likely require

derivatization to improve volatility and thermal stability, adding complexity to the sample

preparation process.
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Experimental Protocols

The following are detailed, step-by-step methodologies for the analysis of N-nitroso-
atomoxetine using LC-MS/MS and a general protocol for the analysis of volatile nitrosamines
in atomoxetine hydrochloride using GC-MS/MS.

UFLC-MS/MS Method for N-Nitroso-Atomoxetine

This protocol is adapted from a validated method for the determination of N-nitroso-
atomoxetine in atomoxetine hydrochloride.[4]

3.1.1. Sample Preparation

e Weigh accurately about 56.5 mg of Atomoxetine Hydrochloride sample into a 15 mL
centrifuge tube.

e Add 10 mL of diluent (typically methanol or a mixture of methanol and water) and vortex to
dissolve.

o Spike with a known concentration of N-nitroso-atomoxetine reference standard for
accuracy and precision assessments.

o Centrifuge the solution to precipitate any undissolved excipients.
o Transfer the supernatant to a clean vial for LC-MS/MS analysis.
3.1.2. Chromatographic and Mass Spectrometric Conditions

e LC System: Ultra-Fast Liquid Chromatography (UFLC) system

e Column: Kromasil 100-5C8 (250 mm x 4.6 mm, 5 pum)

» Mobile Phase A: 1 mL formic acid in 1000 mL water

» Mobile Phase B: Acetonitrile

e Gradient: 0.00 min/60% B, 5.00 min/60% B, 10.00 min/85% B, 15.00 min/85% B, 16.00
min/60% B, 23.00 min/60% B
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e Flow Rate: 0.8 mL/min

e Column Temperature: 40 °C

e Autosampler Temperature: 15 °C
e Injection Volume: 90 pL

e Mass Spectrometer: Triple quadrupole mass spectrometer with an Electrospray lonization
(ESI) source

« lonization Mode: Positive

 MRM Transitions:
o Quantifier: m/z 285.15 > 177.05
o Qualifier 1: m/z 285.15 > 117.10

o Qualifier 2: m/z 285.15 > 73.00

Headspace GC-MS/MS Method for Volatile Nitrosamines
in Atomoxetine Hydrochloride

This protocol is based on a validated method for the determination of NDMA and NDEA in

atomoxetine hydrochloride.[5][6]

3.2.1. Sample Preparation

Weigh a suitable amount of Atomoxetine Hydrochloride into a headspace vial.

Add a specific volume of a suitable solvent (e.g., dimethyl sulfoxide or water).

Add an internal standard solution (e.g., NDMA-d6, NDEA-d10).

Seal the vial immediately.
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 Incubate the vial in the headspace autosampler at a defined temperature and time to allow
for the partitioning of volatile nitrosamines into the headspace.

3.2.2. GC-MS/MS Conditions

GC System: Gas chromatograph with a split/splitless injector

Column: A suitable capillary column for nitrosamine analysis (e.g., a mid-polar phase
column).

Carrier Gas: Helium

Injector Temperature: 220-250 °C

Oven Temperature Program: A suitable temperature gradient to separate the target
nitrosamines.

Mass Spectrometer: Triple quadrupole mass spectrometer

lonization Mode: Electron lonization (El)

MRM Transitions:
o NDMA: 74.1 - 44.2[5]
o NDEA: 102.2 - 85.1][5]

Visualization of Experimental Workflows
LC-MS/MS Workflow for N-Nitroso-Atomoxetine Analysis

LC-MS/MS Analysis
paEhBsisco) uantify N-Nitroso-Atomoxetine

Click to download full resolution via product page
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Caption: LC-MS/MS workflow for N-nitroso-atomoxetine analysis.

GC-MS/MS Workflow for Volatile Nitrosamines

GC-MS/MS Analysis

Injecton —»Gas Chromatographic SEWE‘.DH nnnnnnnnnnnnnnnnnn ‘E‘Hmpm?ﬁfééi"m

Click to download full resolution via product page

Caption: Headspace GC-MS/MS workflow for volatile nitrosamines.

Establishing Proficiency Testing for N-Nitroso-
Atomoxetine Analysis

Given the absence of a dedicated, commercially available proficiency testing program for N-
nitroso-atomoxetine, laboratories must take a proactive approach to ensure the quality of
their analytical results. This can be achieved through internal proficiency testing schemes or
participation in broader nitrosamine-focused programs.

Internal Proficiency Testing (Intra-laboratory
Comparison)

An internal PT scheme is a valuable tool for monitoring the ongoing performance of an
analytical method and the competency of analysts.

5.1.1. Design of an Internal PT Scheme
e Preparation of PT Materials:

o Obtain a well-characterized batch of atomoxetine hydrochloride that is known to be free of
N-nitroso-atomoxetine.

o Prepare a series of PT samples by spiking the atomoxetine hydrochloride with known
concentrations of a certified N-nitroso-atomoxetine reference standard. The
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concentrations should span the expected range of analysis, including levels near the limit
of quantitation (LOQ).

o Prepare blind samples where the concentration is unknown to the analyst.

o Ensure the homogeneity and stability of the prepared PT samples.

o Execution of the PT Scheme:

o Distribute the PT samples to the analysts who routinely perform the N-nitroso-
atomoxetine analysis.

o Analysts should process and analyze the PT samples using the validated analytical
method.

o The results should be reported to a designated quality assurance manager or PT
coordinator.

o Evaluation of Performance:
o Compare the reported results to the known spiked concentrations.

o Calculate performance metrics such as z-scores to objectively assess the accuracy of
each result. A z-score between -2 and +2 is generally considered satisfactory.

o Investigate any out-of-specification results to identify the root cause (e.g., analyst error,
instrument malfunction, issue with the method).

o Document all findings and any corrective actions taken.

Participation in Broader Nitrosamine Proficiency Testing
Schemes

While a specific program for N-nitroso-atomoxetine may be unavailable, several
organizations offer PT schemes for the analysis of nitrosamines in pharmaceutical matrices.[7]

[8]

5.2.1. Identifying Suitable PT Programs
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e Search for PT providers accredited to ISO/IEC 17043, which specifies the general
requirements for the competence of PT providers.[7]

o Contact PT providers to inquire if their existing nitrosamine programs could be adapted to
include N-nitroso-atomoxetine or a structurally similar compound.

e Even participation in a PT scheme for other nitrosamines in a similar matrix can provide
valuable external validation of a laboratory's general competency in trace-level analysis.

5.2.2. Leveraging Inter-laboratory Comparison Studies

In the absence of formal PT schemes, collaborating with other qualified laboratories to conduct
an inter-laboratory comparison (round-robin study) can be a powerful alternative.[9]

Design of an Inter-laboratory Comparison Study:
o Coordinator: Designate a coordinating laboratory to prepare and distribute the test materials.

o Test Materials: Prepare homogeneous and stable samples of atomoxetine hydrochloride
spiked with N-nitroso-atomoxetine at various concentration levels.

o Protocol: Develop a clear and detailed protocol for sample handling, analysis, and reporting
to be followed by all participating laboratories.

o Data Analysis: The coordinating laboratory collects the results and performs a statistical
analysis to determine the consensus value and assess the performance of each laboratory.

o Confidentiality: Ensure that the identity of each laboratory is kept confidential in the final
report.

Conclusion

The analysis of N-nitroso-atomoxetine presents a significant analytical challenge that
demands robust and reliable methodologies. This guide has provided a comprehensive
comparison of LC-MS/MS and GC-MS/MS techniques, offering detailed protocols and
performance data to aid in method selection and implementation. Furthermore, it has outlined a
clear framework for establishing proficiency testing, a critical component of quality assurance in
the absence of dedicated programs for this specific analyte. By embracing the principles of
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scientific integrity, continuous validation, and inter-laboratory collaboration, the pharmaceutical
industry can confidently ensure the safety and quality of atomoxetine-containing medicines for
patients worldwide.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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